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Compound of Interest

Compound Name: Lurasidone

Cat. No.: B1662784 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of active pharmaceutical ingredients like Lurasidone is paramount. This document

provides essential safety and logistical information, including personal protective equipment

(PPE) guidelines, procedural steps for handling, and compliant disposal methods.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Lurasidone powder or solutions, appropriate personal protective equipment

and engineering controls are crucial to minimize exposure.

Engineering Controls:

Work in a well-ventilated area.[1][2]

Use a chemical fume hood or other approved ventilated enclosure, especially when handling

powders or creating aerosols.[1][3]

Ensure safety showers and eyewash stations are readily accessible.[4]

Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
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Hand Protection: Wear compatible chemical-resistant gloves. The specific glove material and

thickness should be selected based on the solvent being used and the duration of handling.

It is recommended to consult the glove manufacturer's permeation data.

Body Protection: A laboratory coat or other protective clothing is required to prevent skin

contact.

Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.

Quantitative Safety Data
While specific occupational exposure limits (OELs) for Lurasidone have not been established

by major regulatory bodies, it is prudent to handle it as a potent compound and minimize

exposure.

Parameter Recommendation Citations

Occupational Exposure Limit

(OEL)

Not established. Handle with

care to minimize exposure.

Glove Recommendation

Chemical-resistant gloves. The

exact type should be chosen

based on the solvent used and

breakthrough time. Nitrile

gloves are a common choice

for general laboratory use.

Respiratory Protection

Required if dust or aerosols

are generated. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended.

Experimental Protocol: Safe Handling of Lurasidone
This protocol outlines the step-by-step procedure for safely handling Lurasidone in a typical

laboratory setting.
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1.0 Preparation 1.1. Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.

1.2. Verify that the safety shower and eyewash station are accessible and operational. 1.3. Don

the appropriate PPE as specified above.

2.0 Weighing and Solution Preparation 2.1. Conduct all weighing and handling of Lurasidone
powder within a ventilated enclosure, such as a chemical fume hood, to prevent inhalation of

dust. 2.2. Use anti-static weighing paper or a weighing boat. 2.3. Carefully transfer the weighed

Lurasidone to a suitable container for dissolution. 2.4. Add the desired solvent slowly to avoid

splashing. 2.5. Cap the container securely and mix until the compound is fully dissolved.

3.0 Post-Handling Procedures 3.1. Decontaminate all surfaces and equipment that may have

come into contact with Lurasidone. 3.2. Wipe down the work area with an appropriate cleaning

agent. 3.3. Remove PPE in the correct order to avoid cross-contamination. 3.4. Wash hands

thoroughly with soap and water after removing gloves.

4.0 Accidental Release Measures 4.1. In case of a spill, evacuate the immediate area if

necessary. 4.2. For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand). 4.3. For larger spills, prevent entry into waterways and sewers. 4.4. Collect

the spilled material into a sealed container for proper disposal. 4.5. Ventilate the area and clean

the spill site thoroughly.

Disposal Plan
Proper disposal of Lurasidone and its containers is essential to prevent environmental

contamination and accidental exposure.

Waste Lurasidone (Solid and Liquid):

Lurasidone is not on the FDA's flush list. Do not dispose of it down the drain.

For disposal of unused or waste Lurasidone, it is recommended to use a licensed

professional waste disposal service.

Alternatively, if a take-back program is not available, Lurasidone can be disposed of in the

household trash by following these steps:

Remove the drug from its original container.
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Mix the Lurasidone (do not crush tablets or capsules) with an unappealing substance

such as used coffee grounds, dirt, or cat litter.

Place the mixture in a sealed container, such as a plastic bag or an empty can, to prevent

leakage.

Dispose of the sealed container in the trash.

Empty Containers:

Before disposing of empty containers, scratch out all personal or identifying information from

the label.

The empty container can then be discarded in the trash or recycled if appropriate.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Lurasidone in a

laboratory environment.
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1. Preparation
- Clean work area

- Check safety equipment
- Don PPE

2. Weighing & Dilution
(in ventilated enclosure)

- Weigh powder
- Transfer to container

- Add solvent

3. Experimental Use
- Perform experiment

- Handle with care

4. Post-Handling
- Decontaminate surfaces
- Remove PPE correctly

- Wash hands

Accidental Spill
- Evacuate & Ventilate

- Absorb & Collect
- Decontaminate

If spill occurs

5. Waste Disposal
- Collect waste Lurasidone

- Dispose of empty containers
- Follow disposal protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Lurasidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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